Cas no 898777-21-4 (ETHYL 8-(2-IODOPHENYL)-8-OXOOCTANOATE)

• Product Name: ETHYL 8-(2-IODOPHENYL)-8-OXOOCTANOATE
• CAS No: 898777-21-4
• MF: C₁₆H₂₁IO₃
• MW: 388.240617513657
• MDL: MFCD02261313
• CID: 872115
• PubChem ID: 24727492
• Update Time: 2025-04-19

ETHYL 8-(2-IODOPHENYL)-8-OXOOCTANOATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 8-(2-IODOPHENYL)-8-OXOOCTANOATE
• MS-21370
• DTXSID20645710
• 898777-21-4
• AKOS016022976
• ETHYL8-(2-IODOPHENYL)-8-OXOOCTANOATE
• MFCD02261313

• MDL： MFCD02261313
• Inchi： 1S/C16H21IO3/c1-2-20-16(19)12-6-4-3-5-11-15(18)13-9-7-8-10-14(13)17/h7-10H,2-6,11-12H2,1H3
• InChI Key： JNVASPNEMFBGMC-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(CCCCCCC(=O)OCC)=O

Computed Properties

• Exact Mass: 388.05400
• Monoisotopic Mass: 388.05354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.393
• Boiling Point: 428.6°C at 760 mmHg
• Flash Point: 213°C
• Refractive Index: 1.544
• PSA: 43.37000
• LogP: 4.37760